Cas no 2227640-68-6 ((1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227640-68-6
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• CID: 6361117
• PubChem ID: 165639749
• Update Time: 2025-05-23

(1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol
• EN300-2005897
• 2227640-68-6

• Inchi： 1S/C5H5F3N2O/c6-5(7,8)4(11)3-1-9-10-2-3/h1-2,4,11H,(H,9,10)/t4-/m1/s1
• InChI Key： LGUQHRDVCKLNDA-SCSAIBSYSA-N
• SMILES： FC([C@@H](C1C=NNC=1)O)(F)F

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.9Ų

Additional information on (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol

Introduction to (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2227640-68-6)

(1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2227640-68-6, represents a class of molecules that have been extensively studied for their applications in drug discovery and development. The presence of both fluorine atoms and a pyrazole moiety in its molecular structure imparts distinct physicochemical characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The< strong>fluorine atoms in (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol contribute to its lipophilicity and metabolic stability, which are crucial factors in drug design. Fluorinated compounds often exhibit enhanced binding affinity to biological targets, improved pharmacokinetic profiles, and increased resistance to enzymatic degradation. These properties make them particularly valuable in the development of small-molecule drugs that require prolonged circulation times and high target specificity.

The< strong>pyrazole ring is another key feature of this compound, as it is a well-known pharmacophore found in numerous bioactive molecules. Pyrazole derivatives have been reported to possess a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol may influence its interaction with biological targets, potentially leading to novel therapeutic applications.

Recent research has highlighted the importance of fluorinated pyrazoles in the development of next-generation pharmaceuticals. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to improved binding interactions with proteins and enzymes. For instance, fluorinated pyrazoles have been shown to enhance the potency and selectivity of kinase inhibitors, which are critical for treating various types of cancer. The compound (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol may share similar characteristics, making it a potential lead compound for further optimization.

In addition to its structural features, (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol may exhibit unique chemical reactivity due to the presence of both hydroxyl and fluorine substituents. The hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the fluorine atoms can engage in dipole-dipole interactions or halogen bonding. These interactions can be fine-tuned through structural modifications to achieve desired pharmacological effects.

The synthesis of (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The stereochemistry at the chiral center must be preserved during synthesis to maintain the biological activity of the compound. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure compounds like this one more efficiently than ever before.

The potential applications of (1R)-2,2,2-trifluoro-1-(1H-pyrazol-4-yethanethyl alcohol are vast and varied. Its unique combination of structural features makes it a versatile scaffold for drug discovery efforts targeting a wide range of diseases. Researchers are currently exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Additionally, computational modeling studies may help predict how this compound interacts with biological targets at the molecular level.

The development of new drugs is often a lengthy and complex process that involves extensive testing in vitro and in vivo. However,( 2276406 ) - 68 - 6 ) may offer a promising starting point for future therapeutic agents due to its favorable physicochemical properties and potential biological activities. As research continues to uncover new applications for fluorinated pyrazoles like this one， their role in modern medicine is likely to expand significantly.